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Compound of Interest

Compound Name: Chlorindanol

Cat. No.: B1668727

Technical Support Center: Chlorindanol

This technical support center provides essential information for the safe handling of
Chlorindanol in a laboratory setting. The following troubleshooting guides and frequently
asked questions (FAQs) are designed to assist researchers, scientists, and drug development
professionals in their experimental work.

l. Frequently Asked Questions (FAQSs)
Q1: What is Chlorindanol and what are its primary uses in a laboratory setting?

Al: Chlorindanol, also known as 7-chloro-4-indanol, is a topical antiseptic or sanitizer.[1] In a
laboratory setting, it is primarily used for research into its antiseptic properties. It is effective
against vegetative bacteria, certain fungi like Trichophyton sp. and C. albicans, and other
microorganisms such as E. histolytica and T. vaginalis.[1]

Q2: What are the main hazards associated with Chlorindanol?

A2: Chlorindanol is classified as harmful and an irritant.[2][3] The primary hazards include:
e Harmful if swallowed (H302)[2][4]

e Causes skin irritation (H315)[2]

o Causes serious eye irritation (H319)[2][4]
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e May cause respiratory irritation (H335)[2]
« Harmful to aquatic life with long-lasting effects (H412)[4]
Q3: What are the recommended storage conditions for Chlorindanol?

A3: For short-term storage (days to weeks), keep Chlorindanol in a dry, dark place at 0 - 4°C.
For long-term storage (months to years), it should be stored at -20°C.[3] Stock solutions should
be stored at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Q4: How should | prepare a stock solution of Chlorindanol?

A4: Chlorindanol is soluble in DMSO.[1][3] To prepare a stock solution, you can dissolve it in
DMSO. For in vivo experiments, specific protocols often involve a combination of solvents. For
example, a common vehicle is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and
45% saline, which yields a clear solution of at least 2.5 mg/mL.[1] Another option for in vivo use
is a mixture of 10% DMSO and 90% corn oil.[1] If precipitation occurs, gentle heating and/or
sonication can help in dissolution.[1]

Q5: What should | do in case of accidental exposure to Chlorindanol?
A5: In case of accidental exposure, follow these first-aid measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[5][6]

» Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
water. If irritation persists, seek medical attention.[5][6]

 Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.[6]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

Il. Troubleshooting Guide
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Issue

Possible Cause

Solution

Precipitation in stock solution

Low temperature, solvent
evaporation, or exceeding

solubility limit.

Gently warm the solution
and/or sonicate to aid in
redissolving the compound.[1]
Ensure the container is tightly
sealed to prevent solvent

evaporation.

Inconsistent experimental

results

Degradation of the compound

due to improper storage.

Ensure Chlorindanol is stored
under the recommended
conditions (long-term at
-20°C).[3] Prepare fresh stock
solutions regularly and avoid

repeated freeze-thaw cycles.

Skin or eye irritation during

handling

Inadequate personal protective

equipment (PPE).

Always wear appropriate PPE,
including safety goggles,
gloves, and a lab coat, when
handling Chlorindanol.[5][7]

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

Chlorindanol is soluble in
DMSO.[1][3] For aqueous
solutions, the use of co-
solvents like PEG300 and
surfactants like Tween-80 may

be necessary.[1]

lll. Quantitative Data Summary
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Property Value Reference
CAS Number 145-94-8 [2][8]
Molecular Formula C9HOCIO [2][9]
Molecular Weight 168.62 g/mol [4][10]
Melting Point 91-93°C [2]

Boiling Point 290 °C at 760 mmHg [2]
Solubility Soluble in DMSO [11[3]
Long-term Storage -20 °C [3]
Short-term Storage 0-4°C [3]

IV. Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

o Materials: Chlorindanol powder, Dimethyl sulfoxide (DMSO), appropriate glassware, and a
calibrated balance.

e Procedure: a. Weigh the required amount of Chlorindanol. For 1 mL of a 10 mM solution,
you will need 1.6862 mg. b. Add the weighed Chlorindanol to a sterile microcentrifuge tube
or vial. c. Add the desired volume of DMSO (e.g., 1 mL). d. Vortex or sonicate the solution
until the Chlorindanol is completely dissolved. e. Store the stock solution at -20°C or -80°C.

[1]
Protocol 2: General Safe Handling Procedure in the Laboratory

* Risk Assessment: Before starting any experiment, conduct a thorough risk assessment for all
chemicals and procedures involved.[11]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side shields, chemical-resistant gloves (e.qg., nitrile), and a lab coat.[7][12]
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e Ventilation: Handle Chlorindanol in a well-ventilated area. For procedures that may
generate dust or aerosols, use a chemical fume hood.[5][7]

» Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance
enclosure to avoid inhalation of fine particles.

o Spill Cleanup: In case of a spill, wear appropriate PPE and clean it up promptly using an
absorbent material. Dispose of the waste in a labeled hazardous waste container.[5]

o Waste Disposal: Dispose of all Chlorindanol waste (solid and solutions) according to your
institution's hazardous waste disposal guidelines.[5]

V. Diagrams
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Caption: A workflow diagram illustrating the safe handling of Chlorindanol from preparation to
disposal.
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Caption: A logical diagram outlining first-aid procedures for different types of Chlorindanol
exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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setting]. BenchChem, [2025]. [Online PDF]. Available at:
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laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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